1-(2-Chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-3-cyclohexylurea
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Overview
Description
The compound “1-(2-Chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-3-cyclohexylurea” belongs to the class of imidazo[1,2-a]pyridines . Imidazo[1,2-a]pyridines are important fused bicyclic 5–6 heterocycles and are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry .
Synthesis Analysis
Imidazo[1,2-a]pyridines can be synthesized by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation . This method is reasonably fast, very clean, high yielding, simple workup and environmentally benign .Scientific Research Applications
Optical Properties and Material Applications
A study explored the synthesis of 1,3-diarylated imidazo[1,5-a]pyridine derivatives, which are structurally related to the compound , revealing their significant optical properties. These compounds exhibit absorption and fluorescence spectra with remarkable Stokes' shift ranges, indicating their potential as luminescent materials when dispersed in transparent thermosetting polyurethane resin. This synthesis approach might inspire research into the optical applications of 1-(2-Chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-3-cyclohexylurea, particularly in developing low-cost luminescent materials (Volpi et al., 2017).
Antineoplastic and Antimicrobial Activities
The compound's framework is conducive to modifications that could lead to significant biological activities. Research on similar structures has demonstrated potential antineoplastic and antimicrobial effects. For instance, selenylated imidazo[1,2-a]pyridines have shown promise as breast cancer chemotherapy agents through the inhibition of cell proliferation, DNA cleavage, and apoptosis induction (Almeida et al., 2018). This suggests that derivatives of this compound might also exhibit similar antiproliferative effects on cancer cell lines.
Synthesis of Heterocyclic Compounds
The chemical structure of the compound facilitates the synthesis of various heterocyclic compounds, which could have diverse scientific applications, including the development of new materials or pharmaceutical agents. The ability to generate novel structures through reactions such as cyclization, condensation, and nucleophilic displacement offers a broad research avenue for the synthesis of compounds with potential biological or material science applications (Lombardino, 1968).
Future Directions
properties
IUPAC Name |
1-[2-chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-3-cyclohexylurea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22ClN5O2/c1-28-19-10-9-18-23-17(12-26(18)25-19)13-7-8-15(21)16(11-13)24-20(27)22-14-5-3-2-4-6-14/h7-12,14H,2-6H2,1H3,(H2,22,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTKXDNKTROFTED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN2C=C(N=C2C=C1)C3=CC(=C(C=C3)Cl)NC(=O)NC4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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